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sorangicin B sorangicin B
Brand Name: Vulcanchem
CAS No.: 107745-54-0
VCID: VC0218337
InChI: InChI=1S/C47H66O10/c1-31(17-14-15-23-45(50)51)27-32(2)47-42-26-25-36(54-47)19-11-7-5-6-10-18-35(48)28-37-29-38(49)33(3)39(53-37)21-16-22-40-34(4)43-30-44(55-40)41(56-43)20-12-8-9-13-24-46(52)57-42/h7-13,16,18,20,22,24-27,31,33-44,47-49H,5-6,14-15,17,19,21,23,28-30H2,1-4H3,(H,50,51)/b9-8-,11-7+,18-10+,20-12-,22-16+,24-13-,32-27+
SMILES: CC1C2CC=CC3C(C4CC(O3)C(O4)C=CC=CC=CC(=O)OC5C=CC(CC=CCCC=CC(CC(O2)CC1O)O)OC5C(=CC(C)CCCCC(=O)O)C)C
Molecular Formula: C10H13NO2
Molecular Weight: 791 g/mol

sorangicin B

CAS No.: 107745-54-0

Main Products

VCID: VC0218337

Molecular Formula: C10H13NO2

Molecular Weight: 791 g/mol

sorangicin B - 107745-54-0

CAS No. 107745-54-0
Product Name sorangicin B
Molecular Formula C10H13NO2
Molecular Weight 791 g/mol
IUPAC Name (E)-8-[(4Z,6Z,8Z,17E,27E,31E)-22,26-dihydroxy-21,40-dimethyl-3-oxo-2,11,15,35,39-pentaoxapentacyclo[32.2.2.112,16.120,24.010,14]tetraconta-4,6,8,17,27,31,37-heptaen-36-yl]-6-methylnon-7-enoic acid
Standard InChI InChI=1S/C47H66O10/c1-31(17-14-15-23-45(50)51)27-32(2)47-42-26-25-36(54-47)19-11-7-5-6-10-18-35(48)28-37-29-38(49)33(3)39(53-37)21-16-22-40-34(4)43-30-44(55-40)41(56-43)20-12-8-9-13-24-46(52)57-42/h7-13,16,18,20,22,24-27,31,33-44,47-49H,5-6,14-15,17,19,21,23,28-30H2,1-4H3,(H,50,51)/b9-8-,11-7+,18-10+,20-12-,22-16+,24-13-,32-27+
Standard InChIKey RFMDZQXDVDIKRD-IRZHSQKJSA-N
Isomeric SMILES CC1C2C/C=C/C3C(C4CC(O3)C(O4)/C=C\C=C/C=C\C(=O)OC5C=CC(C/C=C/CC/C=C/C(CC(O2)CC1O)O)OC5/C(=C/C(C)CCCCC(=O)O)/C)C
SMILES CC1C2CC=CC3C(C4CC(O3)C(O4)C=CC=CC=CC(=O)OC5C=CC(CC=CCCC=CC(CC(O2)CC1O)O)OC5C(=CC(C)CCCCC(=O)O)C)C
Canonical SMILES CC1C2CC=CC3C(C4CC(O3)C(O4)C=CC=CC=CC(=O)OC5C=CC(CC=CCCC=CC(CC(O2)CC1O)O)OC5C(=CC(C)CCCCC(=O)O)C)C
Synonyms sorangicin B
sorangicin-B
PubChem Compound 6441175
Last Modified Nov 09 2021
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